Cas no 170100-79-5 (3-Tert-butyl-4-(hexyloxy)benzaldehyde)

• Product Name: 3-Tert-butyl-4-(hexyloxy)benzaldehyde
• CAS No: 170100-79-5
• MF: C₁₇H₂₆O₂
• MW: 262.387145519257
• CID: 2134943
• Update Time: 2023-08-04

3-Tert-butyl-4-(hexyloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-4-(hexyloxy)benzaldehyde
• 3-Tert-butyl-4-(hexyloxy)benzaldehyde

• Inchi： 1S/C17H26O2/c1-5-6-7-8-11-19-16-10-9-14(13-18)12-15(16)17(2,3)4/h9-10,12-13H,5-8,11H2,1-4H3
• InChI Key： PQKVVGKGZUXSBR-UHFFFAOYSA-N
• SMILES： O(CCCCCC)C1C=CC(C=O)=CC=1C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 255
• Topological Polar Surface Area: 26.3